N-cyclopropyl-7,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• IUPAC Name: N-cyclopropyl-7,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• InChI: InChI=1S/C15H21NO/c1-10-8-13-14(16-12-5-6-12)4-3-7-17-15(13)9-11(10)2/h8-9,12,14,16H,3-7H2,1-2H3
• InChI Key: ORVVMJGKUGZUAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OCCCC2NC3CC3
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• CAS No.: 1153408-20-8

Description

N-cyclopropyl-7,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (N-CPMT-BXA) is a heterocyclic compound that has recently been studied for its potential applications in scientific research. It is a synthetic analog of the naturally occurring neurotransmitter dopamine, and has been found to possess a wide range of pharmacological properties, such as antinociceptive and anxiolytic activities. N-CPMT-BXA is a promising compound for further research due to its unique structure, which allows it to interact with various receptor sites, as well as its low toxicity and high potency.

Scientific Research Applications

Synthesis and Chemical Reactions

The chemical compound N-cyclopropyl-7,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is of significant interest in the field of organic synthesis due to its cyclopropyl and benzoxepin moieties. These structural features make it a valuable scaffold for synthesizing various heterocyclic compounds. Research has shown that dimethyl substituted benzimidazoles, which share some structural similarities with the compound , have been synthesized and explored for their cytotoxicity towards human skin fibroblast cells, highlighting the importance of methyl group substituents in modulating biological activity (Hehir et al., 2008). Moreover, studies on cyclopropanation and C-H insertion reactions with metal carbenoids have been conducted to understand the reactivity of cyclopropene derivatives, demonstrating the potential for creating diversely substituted heterocycles and carbocycles (Archambeau et al., 2015).

Medicinal Chemistry Applications

The structural motif of this compound is relevant in medicinal chemistry, particularly in the synthesis of compounds with potential therapeutic applications. For instance, dopaminergic activity of substituted benzazepines, which resemble the core structure of the compound in interest, has been explored for their agonist properties on dopamine receptors, indicating the relevance of such structures in drug design and discovery (Pfeiffer et al., 1982).

Catalysis and Synthetic Methodologies

The compound's cyclopropyl group is a key feature in catalysis and synthetic methodologies. Research on the activation of unsaturated carbon-carbon bonds via transition metal catalysts has shown the versatility of cyclopropenes, analogous to the cyclopropyl moiety in this compound, in undergoing various transformations, including cyclopropanation and intramolecular cycloaddition reactions (Archambeau et al., 2015). Such studies underscore the importance of cyclopropyl groups in developing new synthetic routes for complex molecules.

Mechanism of Action

Indole is a heterocyclic compound containing a benzene ring fused with a pyrrole ring. It has 10 π-electrons, making it aromatic. Indole derivatives are found in many synthetic drug molecules and natural compounds. They exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, antioxidant, and antimicrobial effects .

Action Environment

Environmental factors play a role in the compound’s efficacy and stability:

These affect its solubility and stability. Interactions may enhance or inhibit its effects. Different tissues may respond differently.